Cas no 62456-14-8 (Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis-)

• Product Name: Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis-
• CAS No: 62456-14-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD30605537
• CID: 444234
• PubChem ID: 12636188
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis-
• cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
• EN300-2008246
• VALZPPHHDRBGHU-SFYZADRCSA-N
• ethyl (1R,3S)-3-aminocyclohexane-1-carboxylate
• SCHEMBL9470601
• 62456-14-8
• ethyl (1R,3S)-3-aminocyclohexanecarboxylate
• Cis-ethyl 3-aminocyclohexanecarboxylate
• 1259366-98-7
• rac-ethyl (1r,3s)-3-aminocyclohexane-1-carboxylate
• (1R,3S)-ethyl 3-aminocyclohexanecarboxylate
• EN300-712216

• MDL： MFCD30605537
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7-8H,2-6,10H2,1H3/t7-,8+/m1/s1
• InChI Key： VALZPPHHDRBGHU-SFYZADRCSA-N
• SMILES： O(CC)C([C@@H]1CCC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32